(7-Azabicyclo[2.2.1]heptan-7-yl)(5,6-dichloropyridin-3-yl)methanone

• CAS No.: 919784-86-4
• Molecular Formula: C12H12Cl2N2O
• Molecular Weight: 271.14 g/mol
• IUPAC Name: 7-azabicyclo[2.2.1]heptan-7-yl-(5,6-dichloropyridin-3-yl)methanone
• InChI: InChI=1S/C12H12Cl2N2O/c13-10-5-7(6-15-11(10)14)12(17)16-8-1-2-9(16)4-3-8/h5-6,8-9H,1-4H2
• InChI Key: NNRWCGTWKVMWSX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CCC1N2C(=O)C3=CC(=C(N=C3)Cl)Cl

Description

(7-Azabicyclo[2.2.1]heptan-7-yl)(5,6-dichloropyridin-3-yl)methanone is a useful research compound. Its molecular formula is C12H12Cl2N2O and its molecular weight is 271.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Oxalyl chloride (3.2 mL; 36.0 mmol) was added to a solution of 5,6 dichloronicotinic acid (5.76 g, 30.0 mmol) and 4M hydrogen chloride in dioxane (7.5 mL; 30.0 mmol) in DCM (50 mL). The mixture was stirred at RT for 18 hours, the DCM evaporated in vacuo, the residue azeotroped with toluene (2×15 mL) and added to a solution of 7-azabicyclo[2.2.1]heptane hydrochloride (4.75 g; 36.0 mmol) and triethylamine (15.1 mL; 108 mmol) in DCM (150 mL). The mixture was stirred at RT for 18 hours, the DCM evaporated in vacuo and the residue partitioned between water (75 mL) and ethyl acetate (150 mL). The organic layer was washed with brine, dried (MgSO4) and evaporated to give a solid which was crystallised from ethyl acetate to give the desired compound (5.45 g).